Methyl 15-hydroxy-7-oxodehydroabietate
Methyl 15-hydroxy-7-oxodehydroabietate
Brand Name:
Vulcanchem
CAS No.:
60188-95-6
VCID:
VC0026104
InChI:
InChI=1S/C21H28O4/c1-19(2,24)13-7-8-15-14(11-13)16(22)12-17-20(15,3)9-6-10-21(17,4)18(23)25-5/h7-8,11,17,24H,6,9-10,12H2,1-5H3/t17-,20-,21-/m1/s1
SMILES:
CC12CCCC(C1CC(=O)C3=C2C=CC(=C3)C(C)(C)O)(C)C(=O)OC
Molecular Formula:
C21H28O4
Molecular Weight:
344.4 g/mol
Methyl 15-hydroxy-7-oxodehydroabietate
CAS No.: 60188-95-6
Reference Standards
VCID: VC0026104
Molecular Formula: C21H28O4
Molecular Weight: 344.4 g/mol
| CAS No. | 60188-95-6 |
|---|---|
| Product Name | Methyl 15-hydroxy-7-oxodehydroabietate |
| Molecular Formula | C21H28O4 |
| Molecular Weight | 344.4 g/mol |
| IUPAC Name | methyl (1R,4aS,10aR)-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-9-oxo-3,4,10,10a-tetrahydro-2H-phenanthrene-1-carboxylate |
| Standard InChI | InChI=1S/C21H28O4/c1-19(2,24)13-7-8-15-14(11-13)16(22)12-17-20(15,3)9-6-10-21(17,4)18(23)25-5/h7-8,11,17,24H,6,9-10,12H2,1-5H3/t17-,20-,21-/m1/s1 |
| Standard InChIKey | VGWVMAMFNRSDED-DUXKGJEZSA-N |
| Isomeric SMILES | C[C@]12CCC[C@@]([C@@H]1CC(=O)C3=C2C=CC(=C3)C(C)(C)O)(C)C(=O)OC |
| SMILES | CC12CCCC(C1CC(=O)C3=C2C=CC(=C3)C(C)(C)O)(C)C(=O)OC |
| Canonical SMILES | CC12CCCC(C1CC(=O)C3=C2C=CC(=C3)C(C)(C)O)(C)C(=O)OC |
| Appearance | Powder |
| PubChem Compound | 11501085 |
| Last Modified | Nov 11 2021 |
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